N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide

• IUPAC Name: N-[2-(2-chloro-6-nitroanilino)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C15H13ClFN3O3/c16-12-2-1-3-13(20(22)23)14(12)18-8-9-19-15(21)10-4-6-11(17)7-5-10/h1-7,18H,8-9H2,(H,19,21)
• InChI Key: JWLUQANVNRUOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NCCNC(=O)C2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H13ClFN3O3
• Molecular Weight: 337.73 g/mol

Description

N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide, also known as CNAF, is a chemical compound that has been studied extensively for its potential applications in scientific research. CNAF is a member of the benzamide family of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide works by binding to the active site of PARP and preventing it from carrying out its normal functions. This leads to an accumulation of DNA damage and can ultimately lead to cell death. In addition to its effects on PARP, this compound has also been shown to have activity against other enzymes and receptors in the body.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects in the body. In addition to its effects on PARP, this compound has been shown to inhibit the activity of certain kinases and receptors that are involved in cell signaling pathways. This can lead to alterations in cellular processes such as proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide in lab experiments is its potency as an inhibitor of PARP. This allows for the study of DNA damage and repair processes in a controlled setting. However, this compound also has some limitations, including its potential for off-target effects and its relatively short half-life in the body.

Future Directions

There are many potential future directions for research involving N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide. One area of interest is the development of more selective PARP inhibitors that have fewer off-target effects. Additionally, this compound could be used in combination with other drugs to enhance its effects on DNA damage and repair processes. Finally, there is potential for the development of this compound-based therapeutics for the treatment of diseases such as cancer and neurodegenerative disorders.

Scientific Research Applications

N-{2-[(2-chloro-6-nitrophenyl)amino]ethyl}-4-fluorobenzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the function of certain proteins in the body. Specifically, this compound has been shown to be a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a key role in DNA repair. By inhibiting PARP, this compound can be used to study the effects of DNA damage on cellular processes.